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Compound of Interest

1-Allyl-3-methylimidazolium
Compound Name:
chloride

cat. No.: B1250971

An In-depth Technical Guide to the Chemical Properties of 1-Allyl-3-methylimidazolium
Chloride

Introduction

1-Allyl-3-methylimidazolium chloride, often abbreviated as [AMIM]CI, is a versatile ionic
liquid (IL) that has garnered significant attention across various scientific disciplines. As a room-
temperature ionic liquid (RTIL), it possesses a unique combination of properties including low
volatility, high thermal stability, and the ability to dissolve a wide range of organic and inorganic
materials.[1][2] Its applications are diverse, ranging from its use as a "green" solvent in
cellulose processing and organic synthesis to its role as a plasticizer for biopolymers and an
electrolyte in energy storage devices.[3][4][5][6] This technical guide provides a comprehensive
overview of the core chemical and physical properties of 1-Allyl-3-methylimidazolium
chloride, detailed experimental protocols for their determination, and logical diagrams to
illustrate key concepts and workflows.

Core Chemical and Physical Properties

The fundamental properties of 1-Allyl-3-methylimidazolium chloride are summarized below.
These data are crucial for its application in research and development.

General Properties
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Property Value Reference
1-methyl-3-prop-2-

UPAC Name enylimi)c:azopl)-l-?um chloride 7l

Synonyms [AMIM]CI, AMIM-CI [518]

CAS Number 65039-10-3 [3151[71[9]

Molecular Formula C7H11CIN2 [51[719]

Molecular Weight 158.63 g/mol [51[7119]
White to yellow or light orange

Appearance crystalline solid, powder, or [2][3][10][11]

liquid

hvsical and TI lvnami :

Property Value Conditions Reference
Melting Point 47 °C [9][10]
45-56 °C (clear melt) [11]

Density 1.145 g/cm3 26 °C [9]
Topological Polar

SuFr)facz Area 8.8 A ]

Assay >98% [81[9]
>97.0% (HPLC) [5]

Detailed Chemical Characteristics

Solubility

1-Allyl-3-methylimidazolium chloride is recognized for its excellent solvation capabilities,

particularly for biopolymers like cellulose that are insoluble in common solvents.[2][3][4][12] It

can dissolve many inorganic and organic compounds. The concentration dependence of its

agueous solutions has been studied, showing that density, viscosity, and refractive index
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increase with higher concentrations of [AMIM]CI.[13] In contrast, the electrical conductivity of
agueous solutions first increases sharply in water-rich regions and then decreases as the
concentration of the ionic liquid becomes higher.[13] This behavior suggests that [AMIM]CI acts
as a surfactant-like solvent in aqueous solutions.[13]

Stability and Reactivity

Thermal Stability: [AMIM]CI is considered a thermostable ionic liquid.[2][14] However, like other
imidazolium-based ionic liquids, it will decompose at elevated temperatures. The thermal
stability of ionic liquids is a critical factor, especially for applications requiring heating, such as
biomass processing.[1] The stability is highly dependent on the nature of the anion and cation.
[15] Imidazolium-based ILs are generally found to be more stable than those based on
pyridinium or ammonium cations.[15] The decomposition temperature can vary significantly,
often in the range of 200 to 400 °C, with the anion playing a crucial role in determining this limit.
[15]

Reactivity and Incompatibilities: 1-Allyl-3-methylimidazolium chloride is incompatible with
strong oxidizing agents and bases.[4] It is also noted to be moisture-sensitive.[4] For storage, it
is recommended to keep it in a cool place, with some suppliers suggesting temperatures as low
as -20°C or between 2-8°C.[2][5]

Safety and Handling

According to safety data sheets, 1-Allyl-3-methylimidazolium chloride presents several
hazards. It is classified as causing skin irritation (H315), serious eye irritation (H319), and may
cause respiratory irritation (H335).[7][16][17]

Precautionary Measures:

» Handling: Use in a well-ventilated area and avoid breathing dust, fumes, or vapors.[16][17]
Standard personal protective equipment, including safety glasses with side-shields, gloves,
and appropriate respirators (like a dust mask type N95), should be worn.[5][16]

o First Aid: In case of eye contact, rinse cautiously with water for several minutes, removing
contact lenses if possible.[16][17] If inhaled, move the person to fresh air.[18] For skin
contact, wash off with soap and plenty of water.[18]
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» Storage: Store in a locked-up, cool, and well-ventilated area.[4][18]

Experimental Protocols

Accurate characterization of ionic liquids is essential for their effective application. The
following are detailed methodologies for key experiments.

Thermal Stability Analysis using Thermogravimetric
Analysis (TGA)

Objective: To determine the decomposition temperature and long-term thermal stability of
[AMIM]CI.

Methodology:
e Instrument: A thermogravimetric analyzer (e.g., TA Instruments Q50) is used.[15]

o Sample Preparation: A small amount of the ionic liquid (typically 18-20 mg) is placed in a
platinum or alumina crucible.[15] Prior to analysis, the IL should be dried under vacuum to
minimize interference from water.[19]

e Analysis Conditions:

o Atmosphere: High-purity nitrogen gas (99.999%) is used as a purge gas with a constant
flow rate (e.g., 40 mL/min) to maintain an inert environment.[15]

o Temperature Program (Ramped): The sample is heated at a constant rate, typically 10
°C/min, from ambient temperature up to a final temperature of around 700 °C.[15] The
onset decomposition temperature (T_onset ) is determined from the resulting mass loss
curve.[15]

o Temperature Program (Isothermal): For long-term stability, the sample is held at a constant
temperature (e.g., 150 °C) for an extended period (e.g., 10 hours).[1][15] The mass loss
over time is recorded to evaluate stability at operating temperatures. The temperature at
which a 1% mass loss occurs in 10 hours (T_0.01/10h_) can be used as a practical
measure of long-term stability.[15]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.fishersci.com/shop/products/1-allyl-3-methylimidazolium-chloride-98-thermo-scientific/AAH2695206
https://www.chemicalbook.com/msds/1-allyl-3-methylimidazolium-chloride.htm
https://pubs.acs.org/doi/10.1021/ie5009597
https://pubs.acs.org/doi/10.1021/ie5009597
https://pubs.acs.org/doi/10.1021/acsomega.3c05697
https://pubs.acs.org/doi/10.1021/ie5009597
https://pubs.acs.org/doi/10.1021/ie5009597
https://pubs.acs.org/doi/10.1021/ie5009597
https://www.mdpi.com/1422-0067/23/18/10966
https://pubs.acs.org/doi/10.1021/ie5009597
https://pubs.acs.org/doi/10.1021/ie5009597
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Data Analysis: The TGA curve (mass vs. temperature) and its derivative (DTG curve) are
analyzed to identify the temperatures at which significant mass loss events occur.[20]

Phase Transition Analysis using Differential Scanning
Calorimetry (DSC)

Objective: To determine the melting point and any other phase transitions of [AMIM]CI.
Methodology:
 Instrument: A differential scanning calorimeter (e.g., Netzsch DSC 214 Polyma) is used.[19]

» Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) is hermetically
sealed in an aluminum pan. An empty sealed pan is used as a reference.

e Analysis Conditions:
o Atmosphere: A nitrogen purge is used to maintain an inert atmosphere.

o Temperature Program: The sample is subjected to a controlled temperature program,
which typically includes a cooling cycle followed by a heating cycle. Acommon program
would be:

= Cool from ambient to -80 °C at 10 °C/min.
» Hold for 5 minutes to ensure thermal equilibrium.
» Heat from -80 °C to 150 °C at 10 °C/min.

» Data Analysis: The heat flow as a function of temperature is recorded. Endothermic events,
such as melting, appear as peaks on the DSC thermogram. The melting point is typically
taken as the onset or peak temperature of the melting endotherm.

Density, Viscosity, and Conductivity Measurements

Objective: To measure the fundamental physical properties of [AMIM]CI and its aqueous
solutions.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.researchgate.net/publication/273837292_Thermal_stability_and_crystallization_behavior_of_imidazolium_halide_ionic_liquids
https://pubs.acs.org/doi/10.1021/acsomega.3c05697
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Methodology:

» Density: A vibrating tube densitometer (e.g., Anton Paar DMA 4500 M) can be used for high-

precision measurements at a controlled temperature (e.g., 298.15 K).[13][21] The instrument

should be calibrated with dry air and deionized water.

 Viscosity: A rotational viscometer or a capillary viscometer can be used. Measurements

should be performed in a temperature-controlled bath to ensure accuracy.

» Conductivity: An electrical conductivity meter with a temperature-controlled probe is used.

The cell is calibrated with standard potassium chloride solutions of known conductivity.

o Sample Preparation for Aqueous Solutions: Solutions of varying concentrations are prepared

by gravimetrically mixing the ionic liquid with doubly distilled water.[13] All measurements

should be repeated multiple times to ensure reproducibility.[13]

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the study of 1-

Allyl-3-methylimidazolium chloride.
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Caption: Synthesis pathway for 1-Allyl-3-methylimidazolium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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